Cas no 1354017-56-3 (N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide)

• Product Name: N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide
• CAS No: 1354017-56-3
• MF: C₁₁H₁₉ClN₂O₂
• MW: 246.733762025833
• CID: 2163136
• Update Time: 2025-10-24

N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(s)-1-(2-chloro-acetyl)-piperidin-3-yl]-n-ethyl-acetamide
• (S)-N-(1-(2-Chloroacetyl)piperidin-3-yl)-N-ethylacetamide
• AM96695
• N-[(S)-1-(2-Chloroacetyl)piperidin-3-yl]-N-ethylacetamide
• N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide

• Inchi： 1S/C11H19ClN2O2/c1-3-14(9(2)15)10-5-4-6-13(8-10)11(16)7-12/h10H,3-8H2,1-2H3/t10-/m0/s1
• InChI Key： QQHXQYSDCHABOT-JTQLQIEISA-N
• SMILES： ClCC(N1CCC[C@@H](C1)N(C(C)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide

Recent Advances in the Study of N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide (CAS: 1354017-56-3)

N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide (CAS: 1354017-56-3) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have focused on its role in modulating enzyme activity, its pharmacokinetic properties, and its utility in the development of novel therapeutic agents.

One of the key areas of research involving this compound is its application in the synthesis of protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, making them attractive targets for drug development. The chloroacetyl group in N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide serves as a reactive handle that can be utilized to covalently modify active site residues in target enzymes, thereby inhibiting their activity. Recent studies have demonstrated its efficacy in the design of irreversible inhibitors for serine and cysteine proteases, which are implicated in diseases such as cancer, inflammation, and viral infections.

In addition to its role in protease inhibition, this compound has also been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The (S)-piperidin-3-yl moiety provides a stereogenic center that can influence the stereochemical outcome of reactions, making it valuable for the synthesis of enantiomerically pure compounds. Recent advancements in catalytic methods have leveraged this property to achieve high enantioselectivity in the formation of carbon-carbon and carbon-heteroatom bonds, which are pivotal in the construction of complex molecular architectures.

Pharmacokinetic studies of N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide have revealed promising properties, including good membrane permeability and metabolic stability. These attributes are essential for its potential use as a drug candidate or a prodrug. Researchers have employed advanced techniques such as LC-MS/MS and NMR spectroscopy to characterize its metabolic pathways and identify potential metabolites. Understanding these pathways is crucial for optimizing the compound's bioavailability and minimizing off-target effects.

Recent preclinical studies have explored the therapeutic potential of derivatives of N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide in various disease models. For instance, analogs of this compound have shown efficacy in animal models of neurodegenerative diseases by targeting key enzymes involved in protein misfolding and aggregation. Additionally, its anti-inflammatory properties have been investigated in models of autoimmune disorders, where it has demonstrated the ability to modulate cytokine production and immune cell activation.

Despite these promising findings, challenges remain in the development of N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide-based therapeutics. Issues such as selectivity, toxicity, and formulation stability need to be addressed to translate these discoveries into clinical applications. Ongoing research is focused on structural optimization, including the introduction of substituents that enhance target specificity and reduce adverse effects. Collaborative efforts between academia and industry are expected to accelerate the progress in this area.

In conclusion, N-[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-N-ethyl-acetamide (CAS: 1354017-56-3) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Recent studies have highlighted its applications in protease inhibition, asymmetric synthesis, and therapeutic development. Continued research efforts are likely to uncover new opportunities for this compound, paving the way for innovative treatments for a range of diseases. The integration of multidisciplinary approaches will be essential to fully realize its potential and overcome existing challenges.